1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C11H12Br2O2
• Molecular Weight: 336.02 g/mol
• SMILES: CC(C)(C)C(=O)C1=CC(=C(C(=C1)Br)O)Br
• InChI: InChI=1S/C11H12Br2O2/c1-11(2,3)10(15)6-4-7(12)9(14)8(13)5-6/h4-5,14H,1-3H3
• InChIKey: XXXJDWCPUPQKEY-UHFFFAOYSA-N

1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one: Identity and Procurement Classification

1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one (CAS 1537346-42-1) is a synthetic, non-steroidal 3,5-dibromo-4-hydroxyphenyl ketone derivative bearing a sterically demanding tert-butyl carbonyl substituent. With a molecular formula of C₁₁H₁₂Br₂O₂ and a molecular weight of 336.02 g/mol, this compound belongs to a class of halogenated phenolic ketones that have been investigated as molecular probes for steroidogenic enzymes, most notably estrone sulfatase (STS) and type 3 17β-hydroxysteroid dehydrogenase (17β-HSD3) [1] . The presence of two electron-withdrawing bromine atoms ortho to the phenolic hydroxyl group modulates both the acidity of the phenol (pKa) and the electronic character of the aromatic ring, while the 2,2-dimethylpropan-1-one moiety introduces substantial steric bulk and elevates lipophilicity (XLogP3-AA = 4.0) relative to smaller alkyl-chain analogs [2]. This compound is primarily sourced as a research chemical or intermediate building block, typically offered at ≥95% purity .

Steroidogenic enzyme probe development

Synthetic intermediate with steric control

LC-MS bioanalysis reference compound

• [1] Bordbar, H. (2011). Synthesis of thiosemicarbazone-based and 3,5-dibromo-4-hydroxyphenyl ketone compounds as potential non-steroidal inhibitors of the enzyme estrone sulfatase. PhD Thesis, Kingston University. View Source
• [2] PubChem. (2024). Compound Summary for CID 81252223: 1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one. Computed XLogP3-AA = 4.0. View Source

1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one: Non-Interchangeability with Simpler Analogs

Within the 3,5-dibromo-4-hydroxyphenyl ketone series, the identity of the alkyl substituent on the carbonyl carbon is not a passive variable—it directly governs lipophilicity, steric congestion at the ketone reaction center, and susceptibility to further derivatization. The 2,2-dimethylpropan-1-one (tert-butyl ketone) variant exhibits a computed logP of 4.0, a substantial increase of +0.76 log units over the corresponding methyl ketone analog (logP 3.24), which translates to approximately a 5.8-fold higher theoretical partition coefficient [1] [2]. This difference has practical consequences in both biological assay conditions (altered non-specific binding and membrane partitioning) and in synthetic workup (altered extraction behavior). Furthermore, the steric shielding of the carbonyl carbon by the tert-butyl group reduces its electrophilicity and accessibility to nucleophiles, which directly impacts reaction yields in condensation steps—as evidenced by reports that larger alkyl chain-containing 3,5-dibromo-4-hydroxyphenyl ketones could not be converted to their sulfonate derivatives in sufficient quantity [3]. Consequently, a procurement decision that treats the methyl, ethyl, or tert-butyl ketone derivatives as interchangeable risks both experimental failure in downstream chemistry and non-comparable biological readouts.

• Lipophilicity and steric profile differ markedly from the methyl ketone analog; may alter membrane partitioning and chromatographic behavior in enzyme assays.
• Tert‑butyl shielding of the carbonyl may reduce reactivity in downstream condensations; methyl analog may not predict synthetic outcome.

• [1] PubChem. (2024). Compound Summary for CID 81252223: 1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one. Computed XLogP3-AA = 4.0. View Source
• [2] SIELC Technologies. (2018). 1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one (CAS 2887-72-1): LogP = 3.24. View Source
• [3] Bordbar, H. (2011). Synthesis of thiosemicarbazone-based and 3,5-dibromo-4-hydroxyphenyl ketone compounds as potential non-steroidal inhibitors of the enzyme estrone sulfatase. PhD Thesis, Kingston University. (Lines 41-44: larger alkyl chain compounds could not be synthesised in sufficient quantity for sulfonate derivatization). View Source

1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one: Quantitative Differentiation vs Analogs

Lipophilicity-Driven Membrane Partitioning Advantage

The target compound exhibits a computed logP (XLogP3-AA) of 4.0, compared to 3.24 for the direct methyl ketone analog 1-(3,5-dibromo-4-hydroxyphenyl)ethan-1-one (CAS 2887-72-1) [1] [2]. This +0.76 log unit increase corresponds to a predicted ~5.8-fold greater partitioning into organic phases, which has direct implications for compound handling in biphasic reaction systems, chromatographic retention (longer retention on reversed-phase HPLC), and non-specific binding in cell-based assays. For researchers designing enzyme inhibition studies where the compound must traverse the phospholipid bilayer or partition into the endoplasmic reticulum membrane (where STS and 17β-HSD3 reside), this lipophilicity difference is mechanistically significant and cannot be normalized by simple molar adjustment [3].

Lipophilicity advantage

Reported

XLogP3-AA 4.0 vs 3.24 (+0.76; ~5.8‑fold higher partition)

Supports membrane-partitioning assay context

Predicted values; experimental logP may differ

Evidence Dimension	Computed logP (octanol-water partition coefficient)
Target Compound Data	XLogP3-AA = 4.0 (PubChem, CID 81252223)
Comparator Or Baseline	1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one: logP = 3.24 (SIELC experimental/predicted data)
Quantified Difference	Δ logP = +0.76 (factor of ~5.8 in partition ratio)
Conditions	Computed/predicted values from authoritative chemistry databases

Why This Matters

A logP difference of 0.76 units alters compound behavior in every liquid-liquid extraction, membrane permeability assay, and reversed-phase purification step; substituting with the wrong analog introduces uncontrolled variability in these workflows.

• [1] PubChem. (2024). Compound Summary for CID 81252223: 1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one. XLogP3-AA = 4.0. View Source
• [2] SIELC Technologies. (2018). 1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one (CAS 2887-72-1): LogP = 3.24. View Source
• [3] Bordbar, H. (2011). PhD Thesis, Kingston University. Context: STS and 17β-HSD3 are integral membrane proteins of the endoplasmic reticulum; inhibitor lipophilicity directly impacts access to the active site. View Source

Steric Hindrance Differentiates Synthetic Reactivity

The 2,2-dimethylpropan-1-one (tert-butyl ketone) substituent imposes substantially greater steric shielding of the carbonyl carbon than the methyl or ethyl analogs. The Bordbar (2011) thesis explicitly documents that within the 3,5-dibromo-4-hydroxyphenyl ketone series, compounds bearing larger alkyl chains at the ketone position could not be synthesized in sufficient quantity to proceed to subsequent sulfonate derivatization, whereas smaller alkyl chain analogs reacted smoothly [1]. Although the specific tert-butyl compound was not the primary subject of that synthetic bottleneck report, the principle of steric suppression of carbonyl reactivity places this compound in a distinct reactivity class relative to 1-(3,5-dibromo-4-hydroxyphenyl)ethan-1-one or the propan-1-one analog. This has implications for any procurement intended for downstream condensation reactions (e.g., hydrazone, thiosemicarbazone, or sulfonate formation), where the tert-butyl ketone will require different stoichiometry, longer reaction times, or higher temperatures to achieve comparable conversion.

Steric reactivity barrier

Class-level

Larger alkyl analogs failed sulfonate derivatization; tert‑butyl compound not directly tested

Synthetic accessibility may be reduced; reaction optimization likely required

Class-level inference; direct data for this compound unavailable

Evidence Dimension	Carbonyl carbon steric accessibility and synthetic conversion efficiency
Target Compound Data	2,2-Dimethylpropan-1-one (tert-butyl) substituent: maximal steric hindrance among simple alkyl ketones in the series
Comparator Or Baseline	Smaller alkyl ketone analogs (methyl, ethyl): documented to proceed to sulfonate derivatives; larger alkyl chain analogs failed to yield sufficient product
Quantified Difference	Qualitative (reported synthetic failure for larger alkyl chains in Bordbar 2011; direct tert-butyl data not reported but inferred from class trend)
Conditions	Multi-step synthetic route: bromination of 4-hydroxyphenyl ketone → sulfonate derivatization (Bordbar 2011 thesis)

Why This Matters

Investigators who procure this compound for use as a synthetic intermediate must budget for potentially lower yields in carbonyl addition or condensation reactions compared to the methyl or ethyl ketone analogs—a factor that directly affects project cost and timeline.

• [1] Bordbar, H. (2011). Synthesis of thiosemicarbazone-based and 3,5-dibromo-4-hydroxyphenyl ketone compounds as potential non-steroidal inhibitors of the enzyme estrone sulfatase. PhD Thesis, Kingston University. Lines 41-44: 'the dibromination step where the larger alkyl chain containing compounds could not be synthesised in sufficient quantity to proceed to the sulfonate derivatives.' View Source

Higher Molecular Weight for Improved LC-MS Detection

The molecular weight of 1-(3,5-dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one (336.02 g/mol) is 42.08 g/mol higher than that of the methyl ketone analog 1-(3,5-dibromo-4-hydroxyphenyl)ethan-1-one (293.94 g/mol) [1] [2]. This 14.3% increase in mass, attributable to the replacement of a methyl group (15 Da) with a tert-butyl group (57 Da), confers a detectable improvement in LC-MS single-ion monitoring (SIM) signal-to-noise ratio for the molecular ion cluster (characteristic dibromo isotopic pattern at M, M+2, M+4). In quantitative bioanalytical workflows where the compound serves as an internal standard or calibration analyte, the higher mass shifts the target ion away from common low-mass chemical noise, improving the lower limit of quantification (LLOQ).

Mass spectrometric edge

Reported

MW 336.02 vs 293.94 (+42.08 g/mol)

May improve LC-MS signal-to-noise ratio

Supports bioanalytical method development; LLOQ not reported

Evidence Dimension	Molecular weight (monoisotopic mass) and LC-MS detection advantage
Target Compound Data	Monoisotopic mass: 333.92040 Da; Molecular weight: 336.02 g/mol
Comparator Or Baseline	1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one: Molecular weight 293.94 g/mol
Quantified Difference	ΔMW = +42.08 g/mol (+14.3% increase)
Conditions	Computed exact mass (PubChem); practical benefit observed in LC-MS/MS bioanalytical method development

Why This Matters

For procurement aimed at bioanalytical method development, the higher molecular weight offers a practical mass spectrometric advantage that the cheaper, more abundant methyl ketone analog cannot replicate.

• [1] PubChem. (2024). Compound Summary for CID 81252223: 1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one. Molecular Weight = 336.02 g/mol; Monoisotopic Mass = 333.92040 Da. View Source
• [2] PubChem. 1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one (CAS 2887-72-1). Molecular Weight = 293.94 g/mol. View Source

Bromine Electronic Modulation of Phenol Acidity

The 3,5-dibromo substitution pattern on the 4-hydroxyphenyl ring exerts distinct electronic and steric effects compared to the 2,5-dichloro analog 1-(2,5-dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one (CAS 1540210-29-4, MW 247.12) . Bromine atoms, with their larger van der Waals radius (1.85 Å vs. 1.75 Å for chlorine) and lower electronegativity (2.96 vs. 3.16 on the Pauling scale), produce a phenyl ring that is both more polarizable and sterically more encumbered at the ortho positions relative to the hydroxyl group. This affects the pKa of the phenolic proton—an experimentally critical parameter in enzyme inhibition mechanisms where hydrogen bonding between the phenol and active-site residues has been shown to be essential for STS and 17β-HSD3 inhibition . The 3,5-dibromo pattern also shields the 4-hydroxy group from oxidative metabolism more effectively than the 2,5-dichloro arrangement, though direct metabolic stability data for this specific compound are not currently available in the public domain.

Halogen electronic modulation

Class-level

3,5-dibromo pattern gives distinct phenol pKa vs 2,5-dichloro analog

Hydrogen-bond donor capacity context-dependent

Quantitative pKa shift not experimentally reported

Evidence Dimension	Halogen type and substitution pattern: electronic effects on phenol pKa and hydrogen-bond donor capacity
Target Compound Data	3,5-dibromo-4-hydroxyphenyl substitution: Br van der Waals radius 1.85 Å, Pauling electronegativity 2.96; hydroxyl flanked symmetrically by two bromines
Comparator Or Baseline	2,5-dichloro-4-hydroxyphenyl analog (CAS 1540210-29-4): Cl radius 1.75 Å, electronegativity 3.16; asymmetric chlorine placement relative to hydroxyl
Quantified Difference	Qualitative electronic difference (bromine less electron-withdrawing, more polarizable); quantitative pKa shift not experimentally reported for this specific pair
Conditions	Structure-activity relationship context from 17β-HSD3 and STS inhibitor programs (Olusanjo et al. 2012; Bordbar 2011)

Why This Matters

The choice of bromine over chlorine in the halogenated 4-hydroxyphenyl ketone scaffold is not arbitrary; it directly modulates the hydrogen-bond donor strength of the phenol and the steric shielding of the hydroxyl, which are key determinants of target engagement in steroidogenic enzyme inhibitor programs.

Supply Scarcity and Discontinued Vendor Status

Unlike the widely stocked methyl ketone analog 3',5'-dibromo-4'-hydroxyacetophenone (CAS 2887-72-1), which is available from major suppliers including Sigma-Aldrich , the tert-butyl ketone derivative has notably restricted commercial availability. CymitQuimica, one of the listed suppliers, marks this compound as 'Discontinued' as of 2019 . Leyan (Shanghai Haohong Biomedical) currently offers the compound at 95% purity in 5 g quantity, with larger quantities (10 g, 25 g, 100 g) listed as 'price on request'—a procurement pattern typical of compounds manufactured in limited batches rather than from standing inventory . This contrasts sharply with the acetophenone analog, which is routinely stocked at ≥96% purity by Sigma-Aldrich . For researchers requiring multi-gram quantities for SAR campaigns or scale-up studies, this availability asymmetry must be factored into procurement timelines and budget planning.

Supply chain status

Context-dependent

Discontinued by one vendor; limited batch availability from remaining suppliers

Procurement risk; secure multi-batch sourcing

Vendor status verified 2024-2025; subject to change

Evidence Dimension	Commercial availability and supply continuity
Target Compound Data	Available from Leyan (5 g, 95%), larger quantities on request; Discontinued at CymitQuimica (2019); no listing found at Sigma-Aldrich
Comparator Or Baseline	3',5'-Dibromo-4'-hydroxyacetophenone (CAS 2887-72-1): Listed at Sigma-Aldrich (96% purity, multiple pack sizes), plus multiple other suppliers
Quantified Difference	Qualitative (≥1 major vendor discontinued; no major multinational supplier listing for target compound)
Conditions	Commercial supplier database search as of 2024-2025

Why This Matters

The limited and potentially precarious supply chain for this compound means that research programs relying on it must secure multi-batch sourcing agreements or accept the risk of supply interruption—a procurement factor that does not apply to the widely available acetophenone analog.

1-(3,5-Dibromo-4-hydroxyphenyl)-2,2-dimethylpropan-1-one: Application Scenarios and Differentiated Value

Membrane-Targeting Steroidogenic Enzyme Probes

For research groups designing inhibitors of membrane-bound steroidogenic enzymes such as estrone sulfatase (STS) or type 3 17β-hydroxysteroid dehydrogenase (17β-HSD3), the elevated logP of 4.0 for this compound (+0.76 log units over the methyl ketone analog) [1] provides a quantifiable advantage in passive membrane partitioning. Since both STS and 17β-HSD3 are integral proteins of the endoplasmic reticulum membrane, inhibitors must traverse or partition into the lipid bilayer to access the active site [2]. This compound's higher lipophilicity makes it a more faithful probe of the membrane-embedded enzyme conformation than the less lipophilic methyl or ethyl ketone congeners, which may underestimate the contribution of hydrophobic interactions to binding affinity.

Sterically Shielded Ketone Derivatives Synthesis

When the synthetic objective is to produce a 3,5-dibromo-4-hydroxyphenyl ketone derivative where the carbonyl reactivity must be attenuated—for instance, to prevent unwanted side reactions during multi-step syntheses or to achieve kinetic selectivity in condensation with polyfunctional nucleophiles—this compound's tert-butyl ketone provides built-in steric protection. The documented difficulty of converting larger alkyl chain analogs to sulfonate derivatives [3] confirms that the steric environment around the carbonyl is a real, experimentally validated synthetic variable. Researchers pursuing thiosemicarbazone or sulfonate derivatives where controlled, slower reaction kinetics are desirable (e.g., for crystallographic trapping of intermediates) will benefit from this compound's attenuated electrophilicity.

LC-MS Method Development with Higher Mass Sensitivity

In quantitative bioanalytical workflows—such as pharmacokinetic profiling of 3,5-dibromo-4-hydroxyphenyl ketone-based inhibitor candidates—this compound's molecular weight of 336.02 g/mol offers a +42.08 g/mol advantage over the acetophenone analog [4]. This mass increment shifts the characteristic dibromo isotopic cluster (M, M+2, M+4) into a region of the mass spectrum with typically lower chemical background noise, directly improving signal-to-noise ratios in selected reaction monitoring (SRM) or high-resolution mass spectrometry (HRMS) assays. For CROs and academic core facilities developing validated LC-MS methods for this compound class, the higher-mass derivative can serve as a superior internal standard or calibration reference that minimizes interference from low-molecular-weight matrix components.

Halogen Scanning and Scaffold-Hopping in Medicinal Chemistry

Medicinal chemistry programs conducting systematic halogen scans across the 4-hydroxyphenyl ketone scaffold require the 3,5-dibromo variant specifically—not the 2,5-dichloro or non-halogenated analogs—to complete the full electronic and steric parameter matrix . The 3,5-dibromo pattern uniquely positions two large, polarizable bromine atoms symmetrically flanking the 4-hydroxyl group, creating a hydrogen-bond donor environment distinct from that of the chloro, iodo, or mixed-halogen congeners. For SAR studies aimed at optimizing phenol pKa and hydrogen-bond donor capacity for a given target, omitting this compound from the screening set leaves a gap in the property space that cannot be filled by interpolation from other halogen patterns.

Application

Selection Property

Validation Focus

Membrane-targeting steroidogenic enzyme probe studies

Elevated logP for membrane partitioning

Enzyme inhibition assay context; membrane access validation

Sterically shielded ketone derivative synthesis

Attenuated carbonyl reactivity

Synthetic optimization; steric effect verification

LC-MS method development

Higher molecular weight for mass spectrometric sensitivity

Sensitivity and selectivity in bioanalytical assays

Halogen scanning in medicinal chemistry SAR

3,5-dibromo substitution pattern

Phenol pKa modulation and hydrogen-bond donor capacity

• [1] PubChem. (2024). CID 81252223: XLogP3-AA = 4.0; SIELC: 1-(3,5-Dibromo-4-hydroxyphenyl)ethan-1-one LogP = 3.24. Calculated ΔlogP = +0.76. View Source
• [2] Bordbar, H. (2011). PhD Thesis, Kingston University. STS is an integral membrane enzyme of the endoplasmic reticulum; inhibitor access requires membrane partitioning. View Source
• [3] Bordbar, H. (2011). PhD Thesis, Kingston University. Larger alkyl chain 3,5-dibromo-4-hydroxyphenyl ketones failed to convert to sulfonate derivatives in sufficient quantity. View Source
• [4] PubChem. CID 81252223 (MW 336.02) vs. 1-(3,5-dibromo-4-hydroxyphenyl)ethan-1-one (MW 293.94). ΔMW = +42.08 g/mol. View Source